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Compound of Interest

Compound Name: Hitec

Cat. No.: B13729832 Get Quote

This guide provides a comprehensive overview of the core Hitec catalog of cell culture

reagents. It is intended for researchers, scientists, and drug development professionals to

facilitate experimental design and execution. This document outlines the specifications of our

key reagents, detailed protocols for their use, and the cellular pathways they influence.

Basal Media Formulations
Basal media provide the essential nutrients for cell growth. Hitec offers a range of formulations

to support the culture of various cell types. The choice of medium depends on the specific

requirements of the cells being cultured.

Table 1: Specifications of Hitec Basal Media
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Product
Name

Hitec
Catalog
No.

Glucose
(g/L)

L-
Glutami
ne

Phenol
Red

HEPES
Sodium
Pyruvat
e

Key
Applicat
ions

DMEM,

High

Glucose

H-

DMEM-

HG

4.5 Included Included Optional Optional

Widely

used for

primary

fibroblast

s,

neurons,

and cell

lines like

HEK293.

[1]

DMEM/F-

12
H-DF-12 3.151 Included Included Included Included

Supports

growth of

MDCK,

glial

cells, and

human

endotheli

al cells.

[1]

RPMI

1640

H-RPMI-

16
2.0 Included Included Optional Optional

Ideal for

suspensi

on cells

and

hematop

oietic

cells.[2]

MEM
H-MEM-

01
1.0 Included Included No No

Suitable

for a

variety of

adherent

cells.
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α-MEM

H-

AMEM-

01

1.0 Included Included No No

Used for

amniotic

fluid cells

and

mouse

embryo

fibroblast

s.[2]

Serum and Serum-Free Formulations
Serum is a critical supplement providing growth factors, hormones, and attachment factors.

Hitec provides high-quality Fetal Bovine Serum (FBS) and alternatives for serum-free

applications.

Table 2: Hitec Serum Product Specifications

Product
Name

Hitec
Catalog
No.

Endotoxi
n (EU/mL)

Hemoglo
bin
(mg/dL)

Origin
Heat
Inactivate
d

Applicati
ons

FBS,

Certified
H-FBS-01 ≤ 5.0 ≤ 25 USA Optional

General

cell culture

FBS,

Charcoal

Stripped

H-FBS-CS ≤ 5.0 ≤ 25 USA No
Hormone

studies

PhytoChol

®

BioPharma

H-PC-01 N/A N/A
Plant-

derived
N/A

Supports

non-animal

origin cell

culture for

various cell

lines

including

NS0.[3]
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Essential Cell Culture Reagents
Hitec offers a range of reagents for critical cell culture procedures, including cell dissociation,

cryopreservation, and contamination control.

Table 3: Core Reagent Specifications

Reagent Hitec Catalog No. Description Key Features

Trypsin-EDTA H-TRYP-01

Porcine parvovirus-

tested trypsin for cell

dissociation.

Available in various

concentrations

(0.05%, 0.25%).

Cell Freezing Medium H-CFM-01

Serum-free, ready-to-

use cryopreservation

medium.

Contains DMSO for

optimal cell viability.

Penicillin-

Streptomycin
H-PS-01

Antibiotic solution to

prevent bacterial

contamination.

100x concentrate with

10,000 U/mL penicillin

and 10,000 µg/mL

streptomycin.

L-Glutamine H-GLN-01

Essential amino acid

supplement for cell

growth.

200 mM solution.

Experimental Protocols
Protocol 1: Aseptic Technique for Media
Supplementation
Maintaining sterility is crucial for successful cell culture. The following protocol outlines the

standard procedure for supplementing basal media with serum and antibiotics.

Preparation: Clean the biological safety cabinet (BSC) with 70% ethanol before and after

use.[4] Place all necessary items (basal medium, FBS, Penicillin-Streptomycin, sterile

pipettes) inside the BSC, ensuring they are also wiped with 70% ethanol.[4]
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Pipetting: Use a sterile pipette to transfer the required volume of FBS to the basal medium.

To achieve a 10% final concentration, add 50 mL of FBS to 450 mL of basal medium.

Supplementation: With a new sterile pipette, add the antibiotic solution. For a 1x final

concentration, add 5 mL of 100x Penicillin-Streptomycin to the 500 mL of medium.

Mixing and Storage: Gently swirl the bottle to mix the contents. Label the supplemented

medium with the date and contents. Store at 2-8°C.
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Caption: Workflow for aseptic media supplementation.

Protocol 2: Cell Passaging with Trypsin-EDTA
Subculturing or passaging cells is necessary to maintain them in a logarithmic growth phase.
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Aspirate Medium: Remove the spent culture medium from the flask.

Wash Cells: Gently wash the cell monolayer with a sterile, calcium- and magnesium-free

phosphate-buffered saline (PBS) to remove any residual serum.

Dissociation: Add a minimal volume of Hitec Trypsin-EDTA (e.g., 1-2 mL for a T-75 flask) to

cover the cell layer. Incubate at 37°C for 2-5 minutes, or until cells detach.

Neutralization: Add complete growth medium (containing serum) to the flask to inactivate the

trypsin.

Cell Counting and Reseeding: Transfer the cell suspension to a conical tube, centrifuge, and

resuspend the pellet in fresh medium. Count the cells and reseed them into new flasks at the

desired density.
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Caption: Decision tree for cell passaging.

Signaling Pathways and Reagent Applications
Hitec reagents are integral to studying various cellular signaling pathways. For example,

growth factors present in our FBS can activate pathways like the MAPK/ERK pathway, which is

crucial for cell proliferation and differentiation.

MAPK/ERK Signaling Pathway
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The Mitogen-Activated Protein Kinase (MAPK) pathway is a cascade of protein kinases that

transduces signals from the cell surface to the nucleus.

Activation: A growth factor (from FBS) binds to a Receptor Tyrosine Kinase (RTK) on the cell

membrane.

Cascade: This binding activates a series of downstream kinases (RAS, RAF, MEK).

Nuclear Translocation: The final kinase, ERK, translocates to the nucleus.

Gene Expression: In the nucleus, ERK phosphorylates transcription factors, leading to

changes in gene expression that promote cell proliferation.
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Caption: Activation of the MAPK/ERK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.thermofisher.com [documents.thermofisher.com]

2. nacalai.com [nacalai.com]

3. Biopharma & Bioprocessing [evonik.com]

4. youtube.com [youtube.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Hitec Cell Culture
Reagents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13729832#exploring-the-hitec-catalog-for-cell-
culture-reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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